Cas no 7648-02-4 (Gibberellic Acid Acetate)

• Product Name: Gibberellic Acid Acetate
• CAS No: 7648-02-4
• MF: C₂₁H₂₄O₇
• MW: 388.411067008972
• CID: 982696
• Update Time: 2023-11-22

Gibberellic Acid Acetate Chemical and Physical Properties

Names and Identifiers

• GIBBERELLIN A3 3-ACETATE
• 3-O-Acetylgibberellin A3; Gibb-3-ene-1,10-dicarboxylic acid, 2-(acetyloxy)-4a,7-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1alpha,2beta,4aalpha,4bbeta,10beta)-; (1R,2S,4bR,7R,10S,10aR)-2-(acetyloxy)-7-hydroxy-1-methyl-8-methylidene-13-oxo-1,2,4b,5,6,7,8,9,10,10a-decahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylic acid
• 3-O-Acetylgibberellin A3
• (2R,5R,9S,10R,11R,12S)-12-Acetyloxy-5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.
• Gibberellic Acid Acetate

• Inchi： 1S/C21H24O7/c1-10-8-19-9-20(10,26)6-4-12(19)21-7-5-13(27-11(2)22)18(3,17(25)28-21)15(21)14(19)16(23)24/h5,7,12-15,26H,1,4,6,8-9H2,2-3H3,(H,23,24)/t12-,13+,14-,15-,18+,19?,20-,21?/m1/s1
• InChI Key： KPCREOLLNUIOGL-PSZMZFNUSA-N
• SMILES： O1C([C@@]2(C)[C@H](C=CC31[C@@H]2[C@H](C(=O)O)C12CC(=C)[C@@](CC[C@H]13)(C2)O)OC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 876
• XLogP3: 0.8
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Gibberellins